Cas no 88925-53-5 (1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-)
88925-53-5 structure
Product Name:1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-
CAS No:88925-53-5
MF:C20H33NO3
MW:335.480926275253
CID:619644
PubChem ID:136477432
Update Time:2025-04-19
1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-
- 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]cyclohexane-1,3-dione
- 88925-53-5
- SCHEMBL10662578
- DTXSID70529177
-
- Inchi: 1S/C20H33NO3/c1-3-10-17(21-24-4-2)20-18(22)13-16(14-19(20)23)15-11-8-6-5-7-9-12-15/h15-16,22H,3-14H2,1-2H3/b21-17+
- InChI Key: LOZBCOJQWDMTQR-HEHNFIMWSA-N
- SMILES: OC1=C(/C(/CCC)=N/OCC)C(CC(C1)C1CCCCCCC1)=O
Computed Properties
- Exact Mass: 335.24604391g/mol
- Monoisotopic Mass: 335.24604391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 58.9Ų
1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
88925-53-5 (1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-) Related Products
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